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For researchers, scientists, and professionals in drug development, the integrity of collected
cells is paramount for downstream applications. This guide provides a comparative analysis of
cell viability following collection with various apheresis systems, with a focus on providing
supporting data and detailed experimental methodologies.

This document aims to offer an objective comparison of the performance of different apheresis
technologies in preserving the viability of collected mononuclear cells. While direct comparative
studies on the Prisma APH system are limited in publicly available literature, this guide
synthesizes available data for other commonly used systems to provide a valuable point of
reference.

Quantitative Data Summary

The viability of mononuclear cells collected via apheresis is a critical quality attribute. Below is
a summary of reported cell viability data from various studies utilizing different apheresis
platforms. It is important to note that these values are derived from separate studies and may
not be directly comparable due to variations in study design, patient populations, and viability
assessment methods.
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Note: The lack of publicly available, peer-reviewed data on the post-apheresis cell viability for
the Prisma APH and Amicus systems prevents a direct quantitative comparison in this guide.
The data for Spectra Optia is from a study on mobilized healthy donors and may not be
representative of all collection conditions.

Experimental Protocols

Accurate assessment of cell viability is crucial for evaluating the performance of an apheresis
system. The following are detailed methodologies for common cell viability assays used in the
field.

Trypan Blue Exclusion Method

This is a widely used, simple, and rapid method for assessing cell viability based on the
principle that viable cells with intact membranes exclude the trypan blue dye, while non-viable
cells with compromised membranes take it up and appear blue.

Materials:

Cell suspension from the apheresis product

0.4% Trypan Blue solution

Phosphate-buffered saline (PBS), pH 7.2-7.4

Hemocytometer or automated cell counter
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e Microscope
e Micropipettes and tips
Procedure:

» Obtain a representative sample of the mononuclear cell product collected from the apheresis
system.

« If necessary, dilute the cell suspension in PBS to achieve a cell concentration suitable for
counting.

e In a small tube, mix a 1:1 ratio of the cell suspension and 0.4% Trypan Blue solution (e.g., 20
uL of cell suspension with 20 uL of Trypan Blue).

o Gently mix and incubate at room temperature for 1-2 minutes. Avoid prolonged incubation as
it may lead to the staining of viable cells.

e Load 10 pL of the mixture into a hemocytometer chamber.

e Under a light microscope, count the number of viable (unstained, bright) and non-viable
(blue-stained) cells in the central grid of the hemocytometer.

» Calculate the percentage of viable cells using the following formula: % Viability = (Number of
viable cells / Total number of cells) x 100

7-Aminoactinomycin D (7-AAD) Staining with Flow
Cytometry

7-AAD is a fluorescent intercalating dye that is excluded by live cells with intact membranes. It
can be used for the analysis of cell viability by flow cytometry, providing a more objective and
high-throughput method compared to manual counting.

Materials:
¢ Cell suspension from the apheresis product

e 7-Aminoactinomycin D (7-AAD) staining solution
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» Flow cytometry staining buffer (e.g., PBS with 2% Fetal Bovine Serum)

e Flow cytometer

Procedure:

Aliquot approximately 1 x 1076 cells from the apheresis product into a flow cytometry tube.

e Wash the cells by adding 2 mL of flow cytometry staining buffer and centrifuging at 300-400 x
g for 5 minutes. Discard the supernatant.

» Resuspend the cell pellet in 100 pL of flow cytometry staining buffer.
e Add 5 pL of 7-AAD staining solution to the cell suspension.

e Incubate for 10-15 minutes at room temperature in the dark.

» Do not wash the cells after incubation.

» Analyze the samples on a flow cytometer. 7-AAD fluoresces in the far-red spectrum and can
be detected in the appropriate channel (e.g., PerCP or a similar channel).

» Gate on the cell population of interest based on forward and side scatter properties.

o Determine the percentage of 7-AAD negative (viable) and 7-AAD positive (non-viable) cells.

Visualizations
Experimental Workflow for Cell Viability Assessment

The following diagram illustrates the general workflow for assessing cell viability of an
apheresis product using either the Trypan Blue exclusion method or 7-AAD staining with flow
cytometry.
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Fig. 1: Workflow for post-apheresis cell viability assessment.

Signaling Pathways Potentially Affected by Apheresis

The process of apheresis can induce mechanical and physiological stress on cells, potentially

impacting their viability and function. The following diagram illustrates some of the key cellular

signaling pathways that may be activated in response to such stressors. Understanding these

pathways can provide insights into the mechanisms of cell death and survival during and after

collection.
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Fig. 2: Potential signaling pathways affected by apheresis stress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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